5(z), 14(z)-Eicosadienoic acid
Overview
Description
5(z), 14(z)-Eicosadienoic acid is a useful research compound. Its molecular formula is C20H36O2 and its molecular weight is 308.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Inhibition of Leukotriene Biosynthesis Research has shown that analogs of arachidonic acid, including compounds like 5(z), 14(z)-Eicosadienoic acid, are effective in inhibiting leukotriene biosynthesis. These compounds may act by inhibiting phospholipase A2, an enzyme involved in the release of fatty acids like arachidonic acid, which is a precursor for leukotrienes involved in inflammatory responses (Cohen et al., 1984); (Welton et al., 1984).
Study of 5-Lipoxygenase Activity 5(z), 14(z)-Eicosadienoic acid has been used in studies to understand the activity of 5-lipoxygenase, an enzyme crucial in the metabolism of fatty acids to leukotrienes. These studies provide insights into the kinetics and mechanisms of this enzyme, which plays a significant role in inflammatory processes (Navé et al., 1988).
Oxidative Desaturation Studies This fatty acid has been utilized in research exploring the oxidative desaturation process, particularly in the liver. Understanding the kinetics and regulation of this process has implications in metabolic studies and the synthesis of other essential fatty acids (Castuma et al., 1972).
Topoisomerase I Inhibitory Activity 5(z), 14(z)-Eicosadienoic acid and its analogs have been investigated for their role as inhibitors of human topoisomerase I, an enzyme important in DNA replication. This suggests potential applications in cancer research and therapy (D’yakonov et al., 2013).
Marine Organism Studies Studies have identified unique fatty acids, including variants of 5(z), 14(z)-Eicosadienoic acid, in marine organisms like anemones and zoanthids. This highlights the diversity of fatty acid composition in different species and environments, contributing to our understanding of marine biochemistry (Carballeira & Reyes, 1995).
Metabolite Analysis in Algae Research on red algae has led to the identification of eicosanoid metabolites derived from 5-lipoxygenase activity. This provides insights into the biochemistry of marine algae and the role of these metabolites in their physiology (Jiang et al., 2000).
Quantitative Analysis in Biological Fluids 5(z), 14(z)-Eicosadienoic acid and its metabolites have been the focus of quantitative analysis in biological fluids, particularly in the context of inflammatory diseases. This contributes to a better understanding of the role of these compounds in physiological and pathological processes (Powell et al., 2001).
properties
IUPAC Name |
(5Z,14Z)-icosa-5,14-dienoic acid |
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InChI |
InChI=1S/C20H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,15-16H,2-5,8-14,17-19H2,1H3,(H,21,22)/b7-6-,16-15- |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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InChI Key |
ZPYAEYLYGOTGGC-OYAITDOQSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Canonical SMILES |
CCCCCC=CCCCCCCCC=CCCCC(=O)O |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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Isomeric SMILES |
CCCCC/C=C\CCCCCCC/C=C\CCCC(=O)O |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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Molecular Formula |
C20H36O2 |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
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Molecular Weight |
308.5 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Product Name |
5,14-Eicosadienoic acid, (5Z,14Z)- | |
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